![molecular formula C9H9NO B160252 1,2-Dihydroquinolin-6-ol CAS No. 137732-58-2](/img/structure/B160252.png)
1,2-Dihydroquinolin-6-ol
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Overview
Description
1,2-Dihydroquinolin-6-ol, also known as DHQ, is an organic compound with the chemical formula C9H9NO. It is a heterocyclic compound that is widely used in scientific research for its unique properties and potential applications. In
Mechanism of Action
The mechanism of action of 1,2-Dihydroquinolin-6-ol is not fully understood, but it is believed to involve interactions with cellular proteins and enzymes. This compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This compound has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, neuroprotective, and antitumor properties. This compound has also been shown to improve cognitive function and memory in animal studies. Additionally, this compound has been shown to have a protective effect against oxidative stress, which is implicated in a variety of diseases and conditions.
Advantages and Limitations for Lab Experiments
One advantage of using 1,2-Dihydroquinolin-6-ol in lab experiments is its versatility. This compound can be used as a building block for the synthesis of a variety of bioactive compounds, and it has a range of potential applications in catalysis and biological imaging. However, one limitation of using this compound in lab experiments is its relative instability. This compound can undergo oxidation and degradation under certain conditions, which can affect its purity and yield.
Future Directions
There are several future directions for research on 1,2-Dihydroquinolin-6-ol. One potential direction is the development of new synthetic methods for this compound and its derivatives. Another direction is the exploration of this compound's potential therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its interactions with cellular proteins and enzymes.
Synthesis Methods
There are several methods for synthesizing 1,2-Dihydroquinolin-6-ol. One of the most common methods is the Pictet-Spengler reaction, which involves the condensation of an amino acid with an aldehyde or ketone. Another method is the reduction of quinoline using a reducing agent such as sodium borohydride. The yield and purity of this compound can be improved by using column chromatography and recrystallization techniques.
Scientific Research Applications
1,2-Dihydroquinolin-6-ol has been widely used in scientific research due to its unique properties. It has been used as a building block for the synthesis of a variety of bioactive compounds, including natural products and pharmaceuticals. This compound has also been studied for its potential use in catalysis, as well as its ability to act as a fluorescent probe for biological imaging.
properties
CAS RN |
137732-58-2 |
---|---|
Molecular Formula |
C9H9NO |
Molecular Weight |
147.17 g/mol |
IUPAC Name |
1,2-dihydroquinolin-6-ol |
InChI |
InChI=1S/C9H9NO/c11-8-3-4-9-7(6-8)2-1-5-10-9/h1-4,6,10-11H,5H2 |
InChI Key |
XIYBHRFMBIVRAM-UHFFFAOYSA-N |
SMILES |
C1C=CC2=C(N1)C=CC(=C2)O |
Canonical SMILES |
C1C=CC2=C(N1)C=CC(=C2)O |
synonyms |
6-Quinolinol,1,2-dihydro-(9CI) |
Origin of Product |
United States |
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